![molecular formula C23H25ClN2O2S B5112945 4-chloro-N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide CAS No. 5551-85-9](/img/structure/B5112945.png)
4-chloro-N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of sulfonamide derivatives, closely related to 4-chloro-N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide, involves the interaction of N-(dimethylphenyl)-benzenesulfonamide with chlorosulfonic acid or similar reactants to yield sterically hindered molecules. These processes are characterized by specific reaction conditions that lead to the formation of molecular crystals with significant steric hindrance, facilitated by hydrogen bonds of the C-H⋯O type. Notable examples of such synthesis processes have been documented, offering insights into the complex nature of the reactions involved and the structures of the resulting compounds (Rublova et al., 2017).
Molecular Structure Analysis
X-ray crystallography has been instrumental in detailing the molecular and crystal structure of sulfonamide derivatives. These studies reveal that the molecules crystallize in specific space groups, with dimensions and angles that underscore the molecules' steric hindrances and the role of intramolecular hydrogen bonding in stabilizing the structures. Detailed molecular-electronic structure analyses through quantum-chemical calculations complement these findings, offering deeper insights into the electronic characteristics of the molecules (Rublova et al., 2017).
Chemical Reactions and Properties
The chemical reactivity and properties of sulfonamide derivatives, including this compound, are significantly influenced by their molecular structures. The steric hindrance and electronic characteristics of these molecules affect their participation in chemical reactions, including substitution reactions in aqueous solutions. Kinetic investigations correlate well with the stereo-chemical characteristics of the molecules, providing a basis for understanding their reactivity patterns (Rublova et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[1-(benzhydrylamino)-2-methylpropan-2-yl]-4-chlorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25ClN2O2S/c1-23(2,26-29(27,28)21-15-13-20(24)14-16-21)17-25-22(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-16,22,25-26H,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHPQSCMURRCAAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC(C1=CC=CC=C1)C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40367881 |
Source
|
Record name | CBMicro_006181 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40367881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
429.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5551-85-9 |
Source
|
Record name | CBMicro_006181 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40367881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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